3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(4-methoxybenzyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(4-cyclopropyltriazol-1-yl)-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H23N5O2/c1-25-16-6-2-13(3-7-16)10-19-18(24)22-9-8-15(11-22)23-12-17(20-21-23)14-4-5-14/h2-3,6-7,12,14-15H,4-5,8-11H2,1H3,(H,19,24)
• InChI Key: OSEGIXZTOIYCMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CCC(C2)N3C=C(N=N3)C4CC4
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(4-methoxybenzyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is involved in the synthesis of novel heterocyclic structures that are significant in the development of new therapeutic agents. For instance, studies have shown the transformation of related compounds into new heterocyclic systems with potential biological applications. The synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, a new class of cyclic dipeptidyl ureas, from similar compounds indicates the versatility of such structures in creating bioactive molecules (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Catalytic Transformations

The compound is also pivotal in catalytic transformations that lead to the synthesis of biologically interesting compounds, such as 3-pyrrolin-2-ones, through transannulation reactions of 1-sulfonyl 1,2,3-triazole with ketene silyl acetal. This showcases its role in facilitating the synthesis of compounds with potential pharmacological applications (Ran, He, Xiu, Wang, & Li, 2014).

Antimicrobial Activity

Moreover, derivatives synthesized from related compounds have shown promising antimicrobial activities, highlighting the potential of such structures in contributing to the development of new antimicrobial agents. The synthesis and investigation of new pyridine derivatives derived from related compounds and their lipase and α-glucosidase inhibition suggest the therapeutic potential of these molecules in treating diseases associated with microbial infections and metabolic disorders (Bekircan, Ülker, & Menteşe, 2015).